Cas no 28491-62-5 (4-Methyl-1H-pyrazolo[3,4-b]pyridin-3(2H)-one)

4-Methyl-1H-pyrazolo[3,4-b]pyridin-3(2H)-one is a heterocyclic compound featuring a fused pyrazolo[3,4-b]pyridine core with a methyl substituent at the 4-position and a carbonyl group at the 3-position. This structure imparts unique electronic and steric properties, making it a valuable scaffold in medicinal chemistry and drug discovery. Its rigid bicyclic framework enhances binding affinity to biological targets, particularly kinases and enzymes, while the carbonyl group offers potential for hydrogen bonding interactions. The compound serves as a versatile intermediate for synthesizing pharmacologically active molecules, including kinase inhibitors and anti-inflammatory agents. Its stability and synthetic accessibility further contribute to its utility in organic synthesis and pharmaceutical research.

4-Methyl-1H-pyrazolo[3,4-b]pyridin-3(2H)-one structure

28491-62-5 structure

Product Name:4-Methyl-1H-pyrazolo[3,4-b]pyridin-3(2H)-one

CAS No:28491-62-5

MF:C₇H₇N₃O

MW:149.149980783463

CID:1028851

PubChem ID:54113808

Update Time:2025-07-02

4-Methyl-1H-pyrazolo[3,4-b]pyridin-3(2H)-one Chemical and Physical Properties

Names and Identifiers

- 4-Methyl-1H-pyrazolo[3,4-b]pyridin-3(2H)-one
- 4-methyl-1,2-dihydropyrazolo[3,4-b]pyridin-3-one
- 1,2-Dihydro-4-methyl-3h-pyrazolo[3,4-b]pyridin-3-one
- 4-Methyl-1,2-dihydro-3H-pyrazolo[3,4-b]pyridin-3-one
- SCHEMBL21620889
- 3H-Pyrazolo[3,4-b]pyridin-3-one, 1,2-dihydro-4-methyl-
- DTXSID00709122
- SCHEMBL18152242
- 28491-62-5
- DB-300969
- Inchi： 1S/C7H7N3O/c1-4-2-3-8-6-5(4)7(11)10-9-6/h2-3H,1H3,(H2,8,9,10,11)
- InChI Key： NIXXBKJNDYXYIW-UHFFFAOYSA-N
- SMILES： O=C1C2=C(C)C=CN=C2NN1

Computed Properties

Exact Mass: 149.058911855g/mol
Monoisotopic Mass: 149.058911855g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 183
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 54Å²

4-Methyl-1H-pyrazolo[3,4-b]pyridin-3(2H)-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM151869-1g	4-methyl-1,2-dihydro-3H-pyrazolo[3,4-b]pyridin-3-one	28491-62-5	95%	1g	$729	2021-08-05
Chemenu	CM151869-1g	4-methyl-1,2-dihydro-3H-pyrazolo[3,4-b]pyridin-3-one	28491-62-5	95%	1g	$729	2024-07-28
Alichem	A029181016-1g	4-Methyl-1H-pyrazolo[3,4-b]pyridin-3(2H)-one	28491-62-5	95%	1g	$640.56	2023-09-02